Cas no 259874-14-1 (Butanoic acid,2-[(methoxycarbonyl)amino]-, (2S)-)
259874-14-1 structure
Product Name:Butanoic acid,2-[(methoxycarbonyl)amino]-, (2S)-
CAS No:259874-14-1
MF:C6H11NO4
MW:161.155842065811
CID:247243
PubChem ID:10012186
Update Time:2025-04-19
Butanoic acid,2-[(methoxycarbonyl)amino]-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-[(methoxycarbonyl)amino]-, (2S)-
- (S)-2-(methoxycarbonylamino)butanoic acid
- (S)-2-((Methoxycarbonyl)amino)butanoic acid
- (2S)-2-(methoxycarbonylamino)butanoic Acid
- CS-0134022
- 259874-14-1
- SCHEMBL193659
- (2S)-2-[(Methoxycarbonyl)amino]butanoic acid
- OHRXVUZLLZTQMX-BYPYZUCNSA-N
- AKOS017413512
-
- Inchi: 1S/C6H11NO4/c1-3-4(5(8)9)7-6(10)11-2/h4H,3H2,1-2H3,(H,7,10)(H,8,9)/t4-/m0/s1
- InChI Key: OHRXVUZLLZTQMX-BYPYZUCNSA-N
- SMILES: OC([C@H](CC)NC(=O)OC)=O
Computed Properties
- Exact Mass: 161.06880783g/mol
- Monoisotopic Mass: 161.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63000
- LogP: 0.59650
Butanoic acid,2-[(methoxycarbonyl)amino]-, (2S)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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